3,3'-(pyridin-3-ylmethanediyl)bis(1H-indole)

• Molecular Formula: C22H17N3
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 3-[1H-indol-3-yl(pyridin-3-yl)methyl]-1H-indole
• InChI: InChI=1S/C22H17N3/c1-3-9-20-16(7-1)18(13-24-20)22(15-6-5-11-23-12-15)19-14-25-21-10-4-2-8-17(19)21/h1-14,22,24-25H
• InChI Key: SPMXWAZPSFLJAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(C3=CN=CC=C3)C4=CNC5=CC=CC=C54

Description

3,3’-(pyridin-3-ylmethanediyl)bis(1H-indole) is a compound that features a pyridine ring connected to two indole units. Indole derivatives are known for their diverse biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial properties . The unique structure of this compound makes it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of indole derivatives, including 3,3’-(pyridin-3-ylmethanediyl)bis(1H-indole), often involves the Fischer indole synthesis. This method typically uses a ketone and phenylhydrazine under acidic conditions to form the indole ring . Another common method is the electrophilic substitution reaction of indole with aldehydes or ketones, often catalyzed by acids or other reagents .

Industrial Production Methods

Industrial production methods for indole derivatives may involve large-scale Fischer indole synthesis or other catalytic processes that ensure high yield and purity. The use of green chemistry principles, such as using water as a solvent and taurine as a catalyst, has been explored to make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

3,3’-(pyridin-3-ylmethanediyl)bis(1H-indole) can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: Electrophilic substitution is common in indole chemistry due to the electron-rich nature of the indole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Electrophilic substitution reactions often use acids like hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) as catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield indole-3-carboxylic acid, while reduction can produce indoline derivatives .

Scientific Research Applications

3,3’-(pyridin-3-ylmethanediyl)bis(1H-indole) has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential antiviral, anticancer, and antimicrobial properties.

Medicine: Investigated for its role in cancer treatment and prevention, particularly in regulating cellular signaling pathways.

Industry: Used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 3,3’-(pyridin-3-ylmethanediyl)bis(1H-indole) involves its interaction with molecular targets and pathways. It can bind to specific proteins and enzymes, influencing cellular processes such as apoptosis, cell proliferation, and signal transduction . The compound’s structure allows it to interact with multiple targets, making it a versatile molecule in therapeutic applications.

Comparison with Similar Compounds

Similar Compounds

3,3’-Diindolylmethane (DIM): Known for its anticancer properties and ability to regulate estrogen metabolism.

Indole-3-carbinol (I3C): Found in cruciferous vegetables and studied for its cancer-preventive effects.

Bis(indolyl)methanes (BIMs): A class of compounds with diverse biological activities, including anti-inflammatory and antimicrobial properties.

Uniqueness

3,3’-(pyridin-3-ylmethanediyl)bis(1H-indole) is unique due to its pyridine-indole structure, which provides a distinct set of chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.